(3Z)-3-[(4-methoxyphenyl)methoxyimino]-1-phenylindol-2-one

• IUPAC Name: (3Z)-3-[(4-methoxyphenyl)methoxyimino]-1-phenylindol-2-one
• InChI: InChI=1S/C22H18N2O3/c1-26-18-13-11-16(12-14-18)15-27-23-21-19-9-5-6-10-20(19)24(22(21)25)17-7-3-2-4-8-17/h2-14H,15H2,1H3/b23-21-
• InChI Key: PLDDIFNRAORFEP-LNVKXUELSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CON=C2C3=CC=CC=C3N(C2=O)C4=CC=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)CO/N=C\2/C3=CC=CC=C3N(C2=O)C4=CC=CC=C4
• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol

Description

(3Z)-3-[(4-methoxyphenyl)methoxyimino]-1-phenylindol-2-one, also known as MMPI, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMPI is a type of indole derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in the synthesis and x-ray structural investigation of related chemical structures, highlighting its role in understanding molecular configurations and interactions within crystalline systems. For instance, studies on 1-(4-Methoxyphenyl)-3-phenoxy-4-methylthio-4-methoxyimino-2-azetidinones have provided insights into their solid-state structure, which was compared with structures found from NMR studies in solution (Gluziński et al., 1991).

Molecular Interactions and Reactions

• Research on derivatives of the chemical structure has contributed to the understanding of molecular interactions and reactions, such as the formation of various heterocyclic compounds through different chemical processes. This includes the study of nitrogen heterocycles and their reactions, which have broad implications in synthetic organic chemistry (Scartoni et al., 1977).

Material Science and Corrosion Inhibition

• In the field of material science, derivatives of this compound have been investigated for their corrosion inhibition properties, providing valuable insights into the development of protective coatings for metals and alloys. An example is the study on the corrosion inhibition effect of spiropyrimidinethiones on mild steel in acidic solutions, which revealed that such compounds act as mixed inhibitors and their adsorption on mild steel surfaces follows specific isotherms (Yadav et al., 2015).

Optoelectronics and Nonlinear Optical Properties

• The compound has also found applications in the exploration of optoelectronic materials, particularly in the study of nonlinear optical properties. This includes the synthesis and investigation of derivatives with potential applications in photonic devices due to their ability to modulate light properties (Maidur et al., 2017).